Cas no 848188-26-1 ((S)-2-Amino-2-(4-bromophenyl)acetic acid)

• Product Name: (S)-2-Amino-2-(4-bromophenyl)acetic acid
• CAS No: 848188-26-1
• MF: C₈H₈BrNO₂
• MW: 230.058621406555
• MDL: MFCD07371735
• CID: 1037987
• PubChem ID: 6934094
• Update Time: 2025-11-02

(S)-2-Amino-2-(4-bromophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-2-(4-bromophenyl)acetic acid
• L-4-Bromophenylglycine
• DTXSID50426155
• (S)-2-Amino-2-(4-bromophenyl)aceticacid
• N10975
• MFCD07371735
• AKOS015927186
• (2S)-2-amino-2-(4-bromophenyl)acetic acid
• (S)-2-Amino-2-(4-bromophenyl)acetic acid (H-L-Phg(4-Br)-OH)
• 848188-26-1
• CS-0143792
• (S)-AMINO(4-BROMOPHENYL)ACETIC ACID
• DB-328075

• MDL： MFCD07371735
• Inchi： 1S/C8H8BrNO2/c9-6-3-1-5(2-4-6)7(10)8(11)12/h1-4,7H,10H2,(H,11,12)/t7-/m0/s1
• InChI Key： APLQICUORRMFHY-ZETCQYMHSA-N
• SMILES： BrC1C=CC(=CC=1)[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 228.97384g/mol
• Monoisotopic Mass: 228.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-2-Amino-2-(4-bromophenyl)acetic acid

Recent Advances in the Application of (S)-2-Amino-2-(4-bromophenyl)acetic acid (CAS: 848188-26-1) in Chemical Biology and Pharmaceutical Research

The compound (S)-2-Amino-2-(4-bromophenyl)acetic acid (CAS: 848188-26-1) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This chiral amino acid derivative, characterized by its bromophenyl moiety, serves as a crucial building block in the synthesis of various bioactive molecules. Recent studies have highlighted its role in the development of novel enzyme inhibitors, peptidomimetics, and drug candidates targeting a range of diseases, including cancer, neurological disorders, and infectious diseases.

One of the most notable advancements involves the use of (S)-2-Amino-2-(4-bromophenyl)acetic acid as a key intermediate in the synthesis of potent protease inhibitors. Researchers have demonstrated that its incorporation into peptide backbones enhances binding affinity and selectivity for target enzymes, such as HIV-1 protease and thrombin. A 2023 study published in the Journal of Medicinal Chemistry reported the successful design of a series of macrocyclic inhibitors featuring this compound, which exhibited nanomolar inhibitory activity against SARS-CoV-2 main protease, suggesting potential applications in antiviral therapy.

In the field of oncology, (S)-2-Amino-2-(4-bromophenyl)acetic acid has been employed in the development of small-molecule modulators of protein-protein interactions (PPIs). A recent Nature Communications paper detailed its use in creating allosteric inhibitors of the Bcl-2 family proteins, which play a critical role in apoptosis regulation. The bromophenyl group was found to contribute significantly to the compounds' ability to disrupt the interaction between pro-survival Bcl-2 proteins and their pro-apoptotic partners, leading to promising anti-cancer effects in preclinical models.

The compound's utility extends to neurological research, where it has been incorporated into the design of novel ligands for G protein-coupled receptors (GPCRs). A 2024 study in ACS Chemical Neuroscience reported the synthesis of a series of dopamine D2 receptor partial agonists using (S)-2-Amino-2-(4-bromophenyl)acetic acid as a structural scaffold. These compounds demonstrated improved blood-brain barrier penetration and receptor subtype selectivity compared to previous generations of antipsychotic drug candidates.

From a synthetic chemistry perspective, recent work has focused on developing more efficient and sustainable routes to produce (S)-2-Amino-2-(4-bromophenyl)acetic acid. A Green Chemistry publication highlighted an enzymatic resolution process that achieves >99% enantiomeric excess while significantly reducing waste generation compared to traditional chemical methods. This advancement addresses the growing demand for environmentally friendly production of chiral building blocks in pharmaceutical manufacturing.

Looking forward, researchers anticipate expanded applications of (S)-2-Amino-2-(4-bromophenyl)acetic acid in targeted drug delivery systems and PROTAC (proteolysis targeting chimera) technology. Preliminary studies suggest that its incorporation into antibody-drug conjugates and molecular glues could enhance tissue specificity and degradation efficiency for challenging drug targets. As the chemical biology field continues to evolve, this versatile compound is poised to play an increasingly important role in bridging small molecule and biologic therapeutic approaches.